Cas no 2228307-88-6 (2,2,2-trifluoro-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol
• CAS No: 2228307-88-6
• MF: C₁₁H₉F₃O₂
• MW: 230.183173894882
• CID: 6143463
• PubChem ID: 165632266
• Update Time: 2025-06-26

2,2,2-trifluoro-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol
• 2228307-88-6
• EN300-1959151

• Inchi： 1S/C11H9F3O2/c1-6-7-4-2-3-5-8(7)16-9(6)10(15)11(12,13)14/h2-5,10,15H,1H3
• InChI Key： PDBPEDIAROKQHV-UHFFFAOYSA-N
• SMILES： FC(C(C1=C(C)C2C=CC=CC=2O1)O)(F)F

Computed Properties

• Exact Mass: 230.05546401g/mol
• Monoisotopic Mass: 230.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.4Ų

Additional information on 2,2,2-trifluoro-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol

Comprehensive Overview of 2,2,2-Trifluoro-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol (CAS No. 2228307-88-6)

2,2,2-Trifluoro-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol (CAS No. 2228307-88-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group and the benzofuran moiety makes this compound a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to enhance metabolic stability and lipophilicity.

In recent years, the demand for fluorinated compounds has surged, driven by their widespread use in medicinal chemistry and crop protection. The incorporation of fluorine atoms into organic molecules often improves their bioavailability and binding affinity to target proteins. 2,2,2-Trifluoro-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol exemplifies this trend, as its heterocyclic framework and fluorine substituents contribute to its versatility in synthetic applications. This compound is frequently discussed in the context of small-molecule drug development, where researchers explore its role in modulating enzyme activity or receptor interactions.

The synthesis of 2,2,2-trifluoro-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol typically involves multi-step organic reactions, including cyclization and fluorination processes. Its CAS No. 2228307-88-6 serves as a unique identifier in chemical databases, facilitating its retrieval for academic and industrial studies. Given the growing interest in sustainable chemistry, scientists are also investigating greener synthetic routes to produce this compound with minimal environmental impact. Questions such as "What are the applications of benzofuran derivatives in pharmaceuticals?" or "How does fluorination improve drug efficacy?" are commonly searched, reflecting the compound's relevance in modern research.

Beyond pharmaceuticals, 2,2,2-trifluoro-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol has potential applications in material science, particularly in the development of organic electronic materials. Its aromatic system and electron-withdrawing groups make it a candidate for use in OLEDs (organic light-emitting diodes) or photovoltaic devices. As the push for renewable energy solutions intensifies, researchers are examining how such fluorinated heterocycles can contribute to more efficient energy conversion systems.

In summary, 2,2,2-trifluoro-1-(3-methyl-1-benzofuran-2-yl)ethan-1-ol (CAS No. 2228307-88-6) represents a compelling subject of study due to its multifaceted applications and structural features. Its role in advancing drug discovery, agrochemical innovation, and material engineering underscores its importance in contemporary chemistry. For those exploring fluorinated building blocks or heterocyclic synthesis, this compound offers a wealth of opportunities for further investigation and development.